Cas no 2228094-48-0 (2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid
• CAS No: 2228094-48-0
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6269838
• PubChem ID: 165678943
• Update Time: 2025-05-20

2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid
• EN300-1780320
• 2228094-48-0

• Inchi： 1S/C9H12N2O4/c1-15-5-2-3-11-6(4-5)8(12)7(10)9(13)14/h2-4,7-8,12H,10H2,1H3,(H,13,14)
• InChI Key： MQNYEKHWPWJGMT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)OC)C(C(=O)O)N

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 106Ų

Additional information on 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid (CAS No. 2228094-48-0)

2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228094-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its amino and hydroxyl functional groups, coupled with a unique pyridine moiety, which contributes to its distinct chemical and biological properties. The structural configuration of this molecule makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The pyridine ring in 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid is a key structural feature that influences its reactivity and interaction with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. In particular, the presence of a 4-methoxypyridinyl group at the 2-position enhances the compound's solubility and bioavailability, making it more suitable for in vivo applications. This modification is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid and biological targets. Studies have demonstrated that this compound can interact with various enzymes and receptors, suggesting potential applications in the treatment of metabolic disorders, inflammation, and other diseases. For instance, preliminary research indicates that the compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer progression. These findings highlight the compound's potential as a lead molecule for further drug development.

The hydroxyl group in 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid also plays a critical role in determining its chemical behavior. Hydroxyl-functionalized compounds are known for their ability to participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. This property is particularly valuable in the design of small-molecule inhibitors, where precise molecular recognition is essential for therapeutic success. Additionally, the hydroxyl group can influence the compound's solubility and metabolic stability, further enhancing its potential as a drug candidate.

From a synthetic chemistry perspective, 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid represents an intriguing challenge due to its complex structural features. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Recent methodologies have focused on utilizing transition-metal-catalyzed reactions and asymmetric synthesis techniques to achieve optimal results. These approaches not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

In vitro studies have begun to unravel the mechanistic basis of 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid's biological effects. Initial experiments suggest that the compound can modulate signaling pathways associated with cell proliferation and differentiation. For example, researchers have observed that treatment with this molecule leads to changes in intracellular calcium levels and phosphorylation patterns, indicating its potential role as a signaling pathway regulator. These findings are particularly exciting given the growing interest in targeting intracellular signaling networks for therapeutic intervention.

The pharmaceutical industry has shown considerable interest in pyridine-based compounds due to their broad range of biological activities. 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid fits well within this category, offering a unique combination of structural features that may translate into multiple therapeutic applications. Current research efforts are focused on optimizing synthetic routes and exploring novel derivatives to enhance potency and selectivity. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

Future directions in the study of 2-amino-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid include investigating its potential as an intermediate in drug development pipelines. The compound's versatile structure allows for modifications at multiple sites, enabling chemists to tailor properties such as solubility, metabolic stability, and target specificity. Additionally, exploring its role as a biochemical probe could provide valuable insights into disease mechanisms and aid in the discovery of new therapeutic strategies.

In conclusion, 2-amino--hydroxy--(42--methoxy--pyridine--22--y1)--propionic acid (CAS No.--2228094--48--0) represents a promising molecule with significant potential in pharmaceutical research. Its unique structural features, coupled with emerging evidence of its biological activity, make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, so too will our ability to harness compounds like this one for therapeutic purposes.